Cas no 20263-07-4 ((±)-2-Amino-4-phosphonobutyric acid)

• Product Name: (±)-2-Amino-4-phosphonobutyric acid
• CAS No: 20263-07-4
• MF: C₄H₁₀NO₅P
• MW: 183.099662303925
• CID: 88162
• PubChem ID: 2207
• Update Time: 2025-04-18

(±)-2-Amino-4-phosphonobutyric acid Chemical and Physical Properties

Names and Identifiers

• DL-2-Amino-4-phosphonobutyric acid
• (+ -)-2-AMINO-4-PHOSPHONO- BUTYRIC ACID
• 2 APB
• DL-2-Amino-4-phosphonobutanoic acid (AP4)
• DL-AP4
• (+/-)-2-AMINO-4-PHOSPHONOBUTYRIC ACID
• (+/-)-AP-4
• AP-4
• DL-2-AMINO-4-PHOSPHONOBUTANOIC ACID
• DL-2-AMINO-4-PHOSPHONOBUTYRIC ACID (DL-AP4)
• DL-APB
• NCGC00260749-01
• MFCD00013999
• NSC-354086
• 2-Amino-4-phosphono-butyric acid
• NCGC00024466-03
• L000344
• (+/-)-2-AMINO-4-PHOSPHONOBUTANOIC ACID
• NCGC00015041-09
• (y)-2-Amino-4-phosphonobutyric acid
• HY-100743
• PDSP2_000805
• CHEMBL285843
• SR-01000075414-3
• Lopac0_000064
• NSC354086
• D-2-Amino-4-phosphonobutyric acid
• NCGC00024466-02
• Butanoic acid, 2-amino-4-phosphono-
• NCGC00024466-04
• (+/-)-2-Amino-4-phosphonobutyric acid, solid
• 2-amino-4-phosphonobutanoic acid
• NCI60_002523
• DDOQBQRIEWHWBT-UHFFFAOYSA-N
• FT-0689296
• CCG-204159
• 2-amino-4-phosphonobutanoicacid
• HB0249
• NSC-30079
• BDBM50004051
• 2-Amino-4-phosphonobutyric acid
• NCGC00015041-05
• NSC 30079
• AKOS015892998
• UNII-H8B59H10OK
• SDCCGSBI-0050052.P003
• SR-01000075414-1
• Q27279766
• NSC30079
• FT-0772107
• 4-Amino Phosphonobutyrate
• NCGC00015041-04
• FT-0625388
• J-013164
• Tox21_500064
• (?)-2-Amino-4-phosphonobutyric acid
• 2-Amino-4-phosphono-butyric acid (AP4)
• CS-0020205
• HMS3260M09
• 20263-07-4
• EU-0100064
• NCGC00015041-06
• BRN 5255932
• C4H10NO5P
• SR-01000075414
• H8B59H10OK
• SCHEMBL56139
• DL-0710
• BUTYRIC ACID, 2-AMINO-4-PHOSPHONO-
• ( inverted question mark)-AP-4
• PDSP1_000818
• AM807295
• DL-AP4?
• DTXSID201017567
• 6323-99-5
• LP00064
• DL-(+/-)-2-AMINO-4-PHOSPHONOBUTYRIC ACID
• ( inverted question mark)-2-Amino-4-phosphonobutyric acid
• NCGC00015041-03
• G77392
• L-AP 4
• L-AP4?
• DA-62935
• DB-045141
• (±)-2-Amino-4-phosphonobutyric acid

• Inchi： 1S/C4H10NO5P/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H2,8,9,10)
• InChI Key： DDOQBQRIEWHWBT-UHFFFAOYSA-N
• SMILES： P(CCC(C(=O)O)N)(=O)(O)O
• BRN： 2093908

Computed Properties

• Exact Mass: 183.0297
• Monoisotopic Mass: 183.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.628
• Melting Point: 225 °C
• Boiling Point: 491.7°Cat760mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.545
• PSA: 120.85
• LogP: -0.33360

(±)-2-Amino-4-phosphonobutyric acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R36/37/38